sodium;2,2,3,3,4,4,5,5,5-nonafluoropentanoate

• IUPAC Name: sodium;2,2,3,3,4,4,5,5,5-nonafluoropentanoate
• InChI: InChI=1S/C5HF9O2.Na/c6-2(7,1(15)16)3(8,9)4(10,11)5(12,13)14;/h(H,15,16);/q;+1/p-1
• InChI Key: UOOGXJXDGDKHDT-UHFFFAOYSA-M
• Canonical SMILES: C(=O)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)[O-].[Na+]
• Molecular Formula: C5F9NaO2
• Molecular Weight: 286.03 g/mol

Description

The compound with the identifier “sodium;2,2,3,3,4,4,5,5,5-nonafluoropentanoate” is known as 1,4,8,11-tetraazatricyclo[9.3.1.1⁴,⁸]hexadecane. It has a molecular formula of C₁₂H₂₄N₄ and a molecular weight of 224.35 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4,8,11-tetraazatricyclo[9.3.1.1⁴,⁸]hexadecane can be achieved through various synthetic routes. One common method involves the cyclization of linear polyamines under specific reaction conditions. The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure the formation of the desired cyclic structure.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification through crystallization or distillation to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

1,4,8,11-tetraazatricyclo[9.3.1.1⁴,⁸]hexadecane undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding amine oxides.

Reduction: It can be reduced to form secondary or tertiary amines.

Substitution: The nitrogen atoms in the compound can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield amine oxides, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

1,4,8,11-tetraazatricyclo[9.3.1.1⁴,⁸]hexadecane has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1,4,8,11-tetraazatricyclo[9.3.1.1⁴,⁸]hexadecane involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 1,4,8,11-tetraazatricyclo[9.3.1.1⁴,⁸]hexadecane include:

• 1,4,7,10-tetraazacyclododecane
• 1,4,8,11-tetraazacyclotetradecane
• 1,5,9,13-tetraazacyclohexadecane

Uniqueness

1,4,8,11-tetraazatricyclo[9.3.1.1⁴,⁸]hexadecane is unique due to its specific tricyclic structure, which imparts distinct chemical and physical properties. This structure allows for unique interactions with other molecules, making it valuable in various scientific and industrial applications.